Cas no 64855-01-2 (2(3H)-Furanone,4-[(3,4-dimethoxyphenyl)methyl]dihydro-3-[[4-hydroxy-3-[2-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethyl]-5-methoxyphenyl]methyl]-)

2(3H)-Furanone,4-[(3,4-dimethoxyphenyl)methyl]dihydro-3-[[4-hydroxy-3-[2-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethyl]-5-methoxyphenyl]methyl]- structure
64855-01-2 structure
Product Name:2(3H)-Furanone,4-[(3,4-dimethoxyphenyl)methyl]dihydro-3-[[4-hydroxy-3-[2-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethyl]-5-methoxyphenyl]methyl]-
CAS No:64855-01-2
MF:C31H36O10
MW:568.611550331116
CID:505728
PubChem ID:73425499
Update Time:2025-04-19

2(3H)-Furanone,4-[(3,4-dimethoxyphenyl)methyl]dihydro-3-[[4-hydroxy-3-[2-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethyl]-5-methoxyphenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Furanone,4-[(3,4-dimethoxyphenyl)methyl]dihydro-3-[[4-hydroxy-3-[2-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethyl]-5-methoxyphenyl]methyl]-
    • 2(3H)-Furanone, 4-((3,4-dimethoxyphenyl)methyl)dihydro-3-((4-hydroxy-3-(2-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-1-(hydroxymethyl)ethyl)-5-methoxyphenyl)methyl)-
    • 64855-01-2
    • Lappaol D
    • UNII-FTI1E186L5
    • FTI1E186L5
    • Inchi: 1S/C31H36O10/c1-37-25-8-5-17(12-27(25)39-3)9-20-16-41-31(36)21(20)10-18-11-22(30(35)28(13-18)40-4)23(15-32)29(34)19-6-7-24(33)26(14-19)38-2/h5-8,11-14,20-21,23,29,32-35H,9-10,15-16H2,1-4H3/t20-,21+,23?,29?/m0/s1
    • InChI Key: HDTODGZKAUQBPM-DVYQMHLFSA-N
    • SMILES: O1C([C@H](CC2C=C(C(=C(C=2)C(CO)C(C2C=CC(=C(C=2)OC)O)O)O)OC)[C@@H](CC2C=CC(=C(C=2)OC)OC)C1)=O

Computed Properties

  • Exact Mass: 568.231
  • Monoisotopic Mass: 568.231
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 12
  • Complexity: 812
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 144A^2
  • XLogP3: 3.4
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd